2,4-Dioxo-5-propylimidazolidine-1,3-di(propionohydrazide)

• CAS No.: 88122-25-2
• Molecular Formula: C12H22N6O4
• Molecular Weight: 314.34 g/mol
• IUPAC Name: 3-[3-(3-hydrazinyl-3-oxopropyl)-2,4-dioxo-5-propylimidazolidin-1-yl]propanehydrazide
• InChI: InChI=1S/C12H22N6O4/c1-2-3-8-11(21)18(7-5-10(20)16-14)12(22)17(8)6-4-9(19)15-13/h8H,2-7,13-14H2,1H3,(H,15,19)(H,16,20)
• InChI Key: KPZJCXIDXVGEDP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1C(=O)N(C(=O)N1CCC(=O)NN)CCC(=O)NN

Description

2,4-Dioxo-5-propylimidazolidine-1,3-di(propionohydrazide) is a chemical compound with the molecular formula C12H22N6O4 and a molecular weight of 314.34 g/mol It is known for its unique structure, which includes an imidazolidine ring substituted with propyl and propionohydrazide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Dioxo-5-propylimidazolidine-1,3-di(propionohydrazide) typically involves the reaction of 5-propyl-2,4-dioxoimidazolidine with propionohydrazide under controlled conditions. The reaction is carried out in a suitable solvent, such as ethanol or methanol, at a temperature range of 50-70°C. The reaction mixture is stirred for several hours until the desired product is formed .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and reagents, and the reaction conditions are optimized for maximum yield and purity. The product is then purified using techniques such as recrystallization or chromatography to obtain the final compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2,4-Dioxo-5-propylimidazolidine-1,3-di(propionohydrazide) undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium at room temperature.

Reduction: Sodium borohydride in methanol at room temperature.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide at elevated temperatures.

Major Products Formed

Oxidation: Formation of corresponding oxo derivatives.

Reduction: Formation of reduced hydrazide derivatives.

Substitution: Formation of substituted imidazolidine derivatives.

Scientific Research Applications

2,4-Dioxo-5-propylimidazolidine-1,3-di(propionohydrazide) has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a therapeutic agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,4-Dioxo-5-propylimidazolidine-1,3-di(propionohydrazide) involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and proteins, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• 2,4-Dioxo-5-propyl-1,3-imidazolidinedipropanoic acid dihydrazide
• 5-Propyl-2,4-dioxoimidazolidine-1,3-dipropionic acid dihydrazide
• 4-Isopropyl-2,5-dioxoimidazolidine-1,3-di(propionohydrazide)

Uniqueness

2,4-Dioxo-5-propylimidazolidine-1,3-di(propionohydrazide) is unique due to its specific substitution pattern and the presence of both propyl and propionohydrazide groups. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry .